molecular formula C7H3Br2NS B6251807 2,7-dibromo-1,3-benzothiazole CAS No. 1188090-10-9

2,7-dibromo-1,3-benzothiazole

Cat. No. B6251807
CAS RN: 1188090-10-9
M. Wt: 293
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,7-Dibromo-1,3-benzothiazole is a chemical compound with the molecular formula C7H3Br2NS . It is a derivative of benzothiazole, a bicyclic molecule composed of a benzene ring fused to a 1,2,5-thiadiazole . This compound is used as a building block or monomer for the synthesis of light-emitting diodes and conducting polymers for organic electronics .


Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, and more . One-pot multicomponent reactions with the participation of 2-aminobenzothiazole are a promising trend in the synthesis of its bioactive derivatives .


Molecular Structure Analysis

The molecular structure of 2,7-dibromo-1,3-benzothiazole is characterized by the presence of a benzothiazole ring, which is a bicyclic system with a benzene ring fused to a thiadiazole . The electronic structure and electron delocalization in benzothiazole derivatives have been studied using X-ray analysis and ab initio calculations .


Chemical Reactions Analysis

Benzothiazole derivatives undergo various chemical reactions. For example, they can undergo diazo-coupling, Knoevenagel condensation, Biginelli reaction, and more . They also participate in one-pot multicomponent reactions, which are characterized by high yields of the target products in a relatively short reaction time .

Scientific Research Applications

Organic Electronics and Optoelectronics

2,7-dibromo-1,3-benzothiazole serves as a building block for the synthesis of light-emitting diodes (LEDs) and conducting polymers used in organic electronics . Its electron-accepting properties make it valuable for designing efficient solid-state emitters. Researchers explore its use in field-effect transistors, photovoltaic cells, and sensors.

Polymer Synthesis

The compound acts as an intermediate for synthesizing specific polymers. For instance, it contributes to the formation of poly[N-9’-heptadecanyl-2,7-carbazole-alt-5,5-(4’,7’-di-2-thienyl-2’,1’,3’-benzothiadiazole)], which finds applications in organic electronics . These polymers exhibit tailored electronic properties and can be used in various devices.

Corrosion Inhibition

Benzothiazole derivatives have been investigated as corrosion inhibitors for metals. They form protective layers on metal surfaces, preventing corrosion in aggressive environments. Researchers explore their effectiveness in various industrial applications.

Mechanism of Action

Target of Action

2,7-Dibromo-1,3-benzothiazole has been found to interact with several targets. It has been reported to have anti-tubercular activity, with the target being DprE1 . Additionally, it has been found to inhibit BCL-2, a key enzyme involved in apoptosis . It also shows antibacterial activity by inhibiting various enzymes such as dihydroorotase, DNA gyrase, and others .

Mode of Action

The compound interacts with its targets, leading to changes in their function. For instance, when interacting with DprE1, it inhibits the enzyme, leading to enhanced anti-tubercular activity . When it interacts with BCL-2, it disrupts the balance between anti-apoptotic and pro-apoptotic members of the BCL-2 family, leading to dysregulated apoptosis .

Biochemical Pathways

The compound affects several biochemical pathways. In the case of anti-tubercular activity, it affects the pathways involving DprE1 . For its anti-cancer activity, it affects the pathways involving BCL-2, leading to dysregulated apoptosis .

Pharmacokinetics

The compound is used as a building block in the design and synthesis of larger molecules and conductive polymers , suggesting that it may have good bioavailability.

Result of Action

The result of the compound’s action is dependent on its target. For instance, its anti-tubercular activity results in the inhibition of M. tuberculosis . Its anti-cancer activity results in dysregulated apoptosis, leading to cell death .

Action Environment

The action of 2,7-dibromo-1,3-benzothiazole can be influenced by various environmental factors. For instance, the synthesis of benzothiazole derivatives, including 2,7-dibromo-1,3-benzothiazole, can be achieved through various synthetic pathways, suggesting that the compound’s action, efficacy, and stability can be influenced by the synthetic pathway used .

Safety and Hazards

While specific safety and hazard information for 2,7-dibromo-1,3-benzothiazole was not found, a related compound, 6-Bromo-1,3-benzothiazole, is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It has been classified for acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .

Future Directions

Benzothiazole derivatives, including 2,7-dibromo-1,3-benzothiazole, have a wide range of potential applications in the field of organic electronics, such as in the synthesis of light-emitting diodes and conducting polymers . They also show promise in the development of new antibacterial agents . The trend towards one-pot multicomponent reactions for the synthesis of benzothiazole derivatives is expected to continue, offering a simple, efficient, and environmentally friendly method for producing these compounds .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 2,7-dibromo-1,3-benzothiazole can be achieved through a multi-step process involving the bromination of benzothiazole.", "Starting Materials": [ "Benzothiazole", "Bromine", "Sulfuric acid", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Benzothiazole is reacted with bromine in the presence of sulfuric acid to yield 2-bromo-1,3-benzothiazole.", "Step 2: 2-bromo-1,3-benzothiazole is then reacted with hydrogen peroxide in the presence of a catalyst to yield 2,7-dibromo-1,3-benzothiazole." ] }

CAS RN

1188090-10-9

Product Name

2,7-dibromo-1,3-benzothiazole

Molecular Formula

C7H3Br2NS

Molecular Weight

293

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.